Cas no 101001-92-7 (3-Pyridineacetonitrile,a-ethylidene-)

• Product Name: 3-Pyridineacetonitrile,a-ethylidene-
• CAS No: 101001-92-7
• MF: C₉H₈N₂
• MW: 144.173221588135
• CID: 124428
• Update Time: 2024-01-25

3-Pyridineacetonitrile,a-ethylidene- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineacetonitrile,a-ethylidene-
• 3-Pyridineacetonitrile,alpha-ethylidene-(9CI)
• 3-Pyridineacetonitrile, α-ethylidene-

• Inchi： 1S/C9H8N2/c1-2-8(6-10)9-4-3-5-11-7-9/h2-5,7H,1H3/b8-2-
• InChI Key： UUYAIAYTXHKOBZ-WAPJZHGLSA-N
• SMILES： C(#N)/C(/C1=CC=CN=C1)=C/C

Computed Properties

• Exact Mass: 144.06884
• Monoisotopic Mass: 144.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 36.7A^2

Experimental Properties

• PSA: 36.68